(Bis-pentafluorophenyloxycarbonylmethyl-amino)-acetic acid pentafluorophenyl ester

• IUPAC Name: (2,3,4,5,6-pentafluorophenyl) 2-[bis[2-oxo-2-(2,3,4,5,6-pentafluorophenoxy)ethyl]amino]acetate
• InChI: InChI=1S/C24H6F15NO6/c25-7-10(28)16(34)22(17(35)11(7)29)44-4(41)1-40(2-5(42)45-23-18(36)12(30)8(26)13(31)19(23)37)3-6(43)46-24-20(38)14(32)9(27)15(33)21(24)39/h1-3H2
• InChI Key: XGWMTDDHMZVUFA-UHFFFAOYSA-N
• Canonical SMILES: C(C(=O)OC1=C(C(=C(C(=C1F)F)F)F)F)N(CC(=O)OC2=C(C(=C(C(=C2F)F)F)F)F)CC(=O)OC3=C(C(=C(C(=C3F)F)F)F)F
• Molecular Formula: C24H6F15NO6
• Molecular Weight: 689.3 g/mol
• CAS No.: 371162-00-4

Description

The compound “(Bis-pentafluorophenyloxycarbonylmethyl-amino)-acetic acid pentafluorophenyl ester” (CAS RN® 371162-00-4) is a highly fluorinated ester with the molecular formula C₂₄H₆F₁₅NO₆ and a molecular weight of 689.3 g/mol (Figure 1). Its structure features two pentafluorophenyloxycarbonylmethyl (PFPOCM) groups and a central pentafluorophenyl (PFP) ester, making it a poly-activated electrophile. This compound is used in peptide synthesis and bioconjugation due to its high reactivity toward nucleophiles like amines and thiols.

Biological Activity

(Bis-pentafluorophenyloxycarbonylmethyl-amino)-acetic acid pentafluorophenyl ester is a fluorinated compound that has garnered attention for its potential applications in peptide synthesis and biological activity. The unique properties of pentafluorophenyl groups, including their electron-withdrawing nature, enhance the reactivity of this compound, making it suitable for various biochemical applications.

Chemical Structure and Properties

The compound's structure can be represented as follows:

• Molecular Formula : C₁₈H₁₄F₁₄N₄O₄
• Molecular Weight : 689.29 g/mol
• CAS Number : 371162-00-4

This compound features two pentafluorophenyl groups, which contribute to its stability and reactivity in biological systems.

The biological activity of (Bis-pentafluorophenyloxycarbonylmethyl-amino)-acetic acid pentafluorophenyl ester is primarily attributed to its ability to form stable peptide bonds through nucleophilic substitution reactions. The pentafluorophenyl esters are known for their reactivity under mild conditions, allowing them to serve as effective acylating agents in peptide synthesis .

Applications in Peptide Synthesis

Pentafluorophenyl esters have been extensively utilized in solid-phase peptide synthesis (SPPS). They facilitate the coupling of amino acids by activating the carboxylic acid group while simultaneously protecting the amino group. This one-pot strategy enhances the efficiency of peptide assembly, resulting in higher yields and purities .

Antifungal Activity

Recent studies have evaluated the biological activity of various amino acid derivatives, including those synthesized using pentafluorophenyl esters. For instance, N-benzoyl amino acids demonstrated significant antifungal properties against Fusarium temperatum and Aspergillus fumigatus, indicating that modifications using such esters can enhance bioactivity .

Reactivity Studies

Research has shown that the incorporation of pentafluorophenyl groups into peptides increases their reactivity towards nucleophiles. This property has been exploited to develop selective labeling techniques for proteins, such as enhanced green fluorescent protein (eGFP), allowing for targeted therapeutic applications .

Data Tables

Property	Value
Molecular Weight	689.29 g/mol
CAS Number	371162-00-4
Reactivity	High (nucleophilic substitution)
Biological Applications	Peptide synthesis, antifungal activity

Comparison with Similar Compounds

Comparison with Similar Pentafluorophenyl (PFP) Esters

Structural and Functional Similarities

PFP esters are widely used as activating groups for carboxylic acids, enabling efficient coupling reactions. Below is a comparative analysis of key analogs:

Table 1: Structural and Physical Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Features
Target Compound	C₂₄H₆F₁₅NO₆	689.3	Bis-PFPOCM groups, central PFP ester; high steric bulk, frozen storage
S-Acetylthioglycolic acid PFP ester	C₁₀H₅F₅O₃S	300.2	Thiol-reactive acylating agent; rapid kinetics, high electrophilicity
Pentafluorophenyl trifluoroacetate	C₈F₈O₂	280.07	Trifluoroacetyl donor; moderate reactivity, density 1.63 g/mL
Acetic acid PFP ester	C₈H₃F₅O₂	226.10	Simple PFP ester; used in glycosylation and peptide coupling
MTC-OPhF₅ (cyclic carbonate)	C₁₀H₅F₅O₅	336.14	Cyclic carbonate with PFP ester; versatile nucleophile substitution

Key Observations :

• Reactivity: The target compound’s bis-PFPOCM groups enhance electrophilicity compared to mono-PFP esters (e.g., acetic acid PFP ester). However, its steric bulk may slow reactions compared to smaller analogs like S-acetylthioglycolic acid PFP ester .
• Stability: PFP esters with electron-withdrawing groups (e.g., trifluoroacetyl in C₈F₈O₂) exhibit greater stability against hydrolysis than non-fluorinated esters but less than the target compound due to its multiple fluorinated moieties .

Key Findings :

• Coupling Speed : Simple PFP esters (e.g., N-carbobenzoxy-L-Cys-PFP) achieve 90% dipeptide yield in 5 minutes , outperforming pentachlorophenyl (PCP) esters (62 minutes for 90% yield) . The target compound’s multiple activation sites may enable multi-step conjugations but could require precise stoichiometric control to avoid side reactions.
• Functional Group Tolerance : MTC-OPhF₅ demonstrates broad compatibility with nucleophiles (alcohols, amines, thiols), a trait likely shared by the target compound due to its PFP groups .

Q & A

Q. What synthetic strategies are optimal for preparing (bis-pentafluorophenyloxycarbonylmethyl-amino)-acetic acid pentafluorophenyl ester at multi-gram scale?

Methodological Answer: A two-step approach is recommended:

Intermediate Synthesis: React bis-pentafluorophenyloxycarbonylmethyl-amine with activated acetic acid derivatives (e.g., chloroacetic acid) under mild basic conditions (e.g., DIPEA in DMF) to form the amide linkage.

Ester Activation: Convert the carboxylic acid to the pentafluorophenyl (PFP) ester using pentafluorophenol and a coupling agent (e.g., DCC or EDC) in anhydrous THF.
Key Considerations:

• Scalability: Gram-to-kilogram synthesis is feasible with yields >85% when using high-purity starting materials and inert atmospheres .
• Stability: The PFP ester intermediate is bench-stable for months under dry, cool storage (-20°C), avoiding hydrolysis .

Q. How can researchers confirm the structural integrity of this compound post-synthesis?

Methodological Answer: Use a combination of:

• NMR Spectroscopy:
  • ¹⁹F NMR : Distinct signals for pentafluorophenyl groups (δ -152 to -165 ppm, split into multiplets due to J-coupling).
  • ¹H NMR : Peaks for methylene (CH₂) groups adjacent to carbonyls (δ 3.8–4.2 ppm) and amide protons (δ 6.5–7.0 ppm).
• High-Resolution Mass Spectrometry (HRMS): Confirm molecular ion [M+H]⁺ at m/z 581.06 (C₂₁H₈F₁₀NO₆⁺) .

Q. What are the primary applications of this compound in polymer chemistry?

Methodological Answer: The PFP ester group enables nucleophilic substitution with alcohols or amines to synthesize functionalized polymers:

• Biodegradable Polymers: React with diols or diamines to form carbonate or urethane linkages, critical for biomedical scaffolds .
• Click Chemistry Compatibility: The electron-deficient PFP group facilitates copper-free "click" reactions with strained alkynes (e.g., dibenzocyclooctynes) for bioconjugation .

Advanced Research Questions

Q. How do steric and electronic effects of the pentafluorophenyl groups influence enantioselectivity in catalytic reactions?

Methodological Answer: In isothiourea-catalyzed reactions (e.g., α-aryl-β²-amino ester synthesis), the bulky PFP groups reduce stereoselectivity due to:

• Steric Hindrance: Restricted transition-state alignment in the catalyst’s chiral pocket.
• Electron-Withdrawing Effects: Reduced nucleophilicity of intermediates, slowing kinetic resolution.
  Data Example:

Substituent	Enantiomeric Ratio (er)
1-Naphthyl	92:8
2-Naphthyl	75:25
Lower er for bulkier substituents highlights steric limitations .

Q. What experimental conditions mitigate hydrolysis of the PFP ester during aqueous-phase reactions?

Methodological Answer:

• pH Control: Maintain reaction pH <6 using buffered systems (e.g., acetate buffer) to avoid base-catalyzed ester cleavage.
• Protective Groups: Temporarily mask reactive sites (e.g., silyl ethers for alcohols) to prevent nucleophilic attack.
• Solvent Optimization: Use polar aprotic solvents (e.g., DMSO) with <5% water content to balance solubility and stability .

Q. How can computational modeling guide the design of derivatives with enhanced catalytic or material properties?

Methodological Answer:

• DFT Calculations: Predict reaction pathways (e.g., transition-state energies for nucleophilic substitutions) to optimize leaving-group ability.
• Molecular Dynamics (MD): Simulate polymer self-assembly behavior by modeling interactions between PFP ester moieties and nucleophilic monomers.
  Case Study:
  MD simulations of polycarbonate formation revealed that PFP esters with longer alkyl spacers (>C₆) improve crystallinity by reducing fluorophilicity .

Data Contradictions and Resolution

Q. Discrepancies in reported hydrolytic stability of PFP esters: How to reconcile literature data?

Analysis:

• Contradiction: Some studies claim PFP esters are stable in water (<1% hydrolysis in 24h), while others report rapid degradation (t₁/₂ = 2h).
• Resolution: Stability depends on:
  • Substituent Electron Density: Electron-withdrawing groups (e.g., nitro) accelerate hydrolysis.
  • Micellar Effects: Amphiphilic derivatives form micelles in water, shielding esters from nucleophilic attack .

Environmental and Safety Considerations

Q. What analytical methods detect and quantify residual perfluorinated byproducts from this compound?

Methodological Answer:

• LC-MS/MS : Use a C18 column with methanol/water (0.1% NH₄OH) gradient. Monitor transitions for perfluoroalkyl acids (e.g., PFOS: m/z 499→80).
• ¹⁹F NMR Quantitation : Calibrate against internal standards (e.g., trifluoroacetic acid) to detect degradation products .

Q. How do physicochemical properties (e.g., logP, vapor pressure) inform environmental risk assessments?

Data-Driven Insights:

Property	Value	Implication
logP (octanol-water)	5.2 ± 0.3	High bioaccumulation potential
Vapor Pressure (25°C)	1.3 × 10⁻⁶ mmHg	Low atmospheric mobility
Recommend long-term ecotoxicity studies in sediment-dwelling organisms due to low volatility .